Cas no 1379585-89-3 (Oxetan-3-yl trifluoromethanesulfonate)

• Product Name: Oxetan-3-yl trifluoromethanesulfonate
• CAS No: 1379585-89-3
• MF: C₄H₅F₃O₄S
• MW: 206.140311002731
• MDL: MFCD24842918
• CID: 2110232
• PubChem ID: 71758543
• Update Time: 2025-10-21

Oxetan-3-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• oxetan-3-yl trifluoromethanesulfonate
• GKYAMYAOSBOCEW-UHFFFAOYSA-N
• NE49262
• AK200071
• trifluoromethanesulfonic acid oxetan-3-yl ester
• 1379585-89-3
• SY287629
• MFCD24842918
• 1,1,1-trifluoro-3-oxetanyl Methanesulfonic acid ester
• AKOS026727659
• DA-45508
• EN300-129022
• oxetan-3-yltrifluoromethanesulfonate
• CS-0155469
• SCHEMBL15261197
• DS-10009
• Oxetan-3-yl trifluoromethanesulfonate

• MDL： MFCD24842918
• Inchi： 1S/C4H5F3O4S/c5-4(6,7)12(8,9)11-3-1-10-2-3/h3H,1-2H2
• InChI Key： GKYAMYAOSBOCEW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1COC1

Computed Properties

• Exact Mass: 205.98606430g/mol
• Monoisotopic Mass: 205.98606430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 0.6

Experimental Properties

• Boiling Point: 192.7±40.0°C at 760 mmHg

Oxetan-3-yl trifluoromethanesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD329413)

Additional information on Oxetan-3-yl trifluoromethanesulfonate

Professional Introduction to Oxetan-3-yl trifluoromethanesulfonate (CAS No. 1379585-89-3) in Modern Chemical Research

The compound Oxetan-3-yl trifluoromethanesulfonate (CAS No. 1379585-89-3) represents a significant advancement in the field of organic chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. Its unique structural features, combining an oxetane ring with a highly electron-withdrawing trifluoromethanesulfonate (TfO⁻) group, make it a versatile intermediate in pharmaceutical and agrochemical applications. This introduction explores the compound's chemical properties, synthetic methodologies, and its emerging role in cutting-edge research.

Chemical Structure and Properties

The molecular structure of Oxetan-3-yl trifluoromethanesulfonate consists of a three-membered oxetane ring, which is a highly strained heterocycle known for its reactivity and ability to adopt favorable conformations in biologically active molecules. The presence of the trifluoromethanesulfonate group at the 3-position introduces significant electronic and steric effects. The triflate moiety is renowned for its strong electron-withdrawing inductive effect, which can modulate the reactivity of adjacent functional groups. Additionally, the sulfonate group enhances solubility in polar solvents, making it particularly useful in solution-phase reactions.

Spectroscopic analysis reveals characteristic peaks in nuclear magnetic resonance (NMR) spectroscopy, with the oxetane ring displaying distinct chemical shifts due to its strained environment. The triflate group typically appears as a singlet in proton NMR and as a sharp peak around δ = -110 to -120 ppm in carbon NMR. The high resolution mass spectrometry (HRMS) confirms the molecular weight with high precision, validating the structural integrity of the compound.

Synthetic Applications

The synthesis of Oxetan-3-yl trifluoromethanesulfonate involves strategic functionalization of the oxetane core. One common approach involves the reaction of epoxides with sulfuryl chloride followed by quaternization with an alkali metal hydroxide to introduce the triflate group. Alternatively, nucleophilic substitution reactions on halogenated oxetanes can be employed to achieve regioselective modifications. Recent advances in catalytic methods have enabled more efficient and scalable syntheses, reducing side reactions and improving yields.

The utility of this compound as a building block is underscored by its application in constructing complex molecules. For instance, transition-metal-catalyzed cross-coupling reactions leverage the oxetane ring's strained nature to facilitate bond formation under mild conditions. The triflate group further enhances these reactions by serving as a removable leaving group, allowing for subsequent functionalization via nucleophilic substitution or elimination pathways.

Emerging Research Applications

In pharmaceutical research, Oxetan-3-yl trifluoromethanesulfonate has garnered attention for its role in developing bioactive molecules. The oxetane scaffold is frequently incorporated into drug candidates due to its ability to mimic key interactions with biological targets. For example, studies have demonstrated its potential in designing kinase inhibitors, where the strained ring can adopt conformations that enhance binding affinity.

The electron-withdrawing nature of the triflate group plays a critical role in modulating pharmacokinetic properties. In drug design, triflates are often used as temporary protecting groups for carboxylic acids or alcohols before final derivatization. This flexibility allows researchers to optimize solubility, metabolic stability, and binding interactions without compromising structural integrity.

Recent publications highlight its application in material science, where functionalized oxetanes are being explored for polymerization and surface modification. The combination of strain-induced reactivity and tunable electronic properties makes this compound valuable for creating novel materials with tailored properties.

Future Prospects and Challenges

The continued exploration of Oxetan-3-yl trifluoromethanesulfonate promises further advancements in synthetic chemistry and drug discovery. However, challenges remain in optimizing synthetic routes for large-scale production while maintaining high purity standards. Additionally, understanding the full spectrum of reactivity patterns will be crucial for expanding its applications.

As research progresses, interdisciplinary collaborations between organic chemists and biologists will likely uncover new opportunities for this versatile intermediate. The integration of computational methods into synthetic planning could further accelerate the development of novel derivatives with enhanced biological activity.

In conclusion, Oxetan-3-yl trifluoromethanesulfonate (CAS No. 1379585-89-3) stands as a testament to the power of heterocyclic chemistry in addressing complex synthetic challenges. Its unique structural attributes continue to inspire innovation across multiple scientific disciplines, paving the way for future breakthroughs.